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Compound of Interest

Compound Name: Tadalafil open ring acid

Cat. No.: B13429694

Get Quote

Executive Summary
The "Open Ring Acid Impurity" of Tadalafil represents a critical quality attribute, indicating either

hydrolytic instability of the drug substance or incomplete cyclization during synthesis.

Primary Identity: Hydrolysis product of the diketopiperazine ring.

Molecular Formula: C₂₂H₂₁N₃O₅[1][2]

Molecular Weight: 407.42 g/mol [1]

Criticality: Indicates exposure to moisture/acidic/basic conditions or specific metabolic

pathways.

Chemical Identity & Specifications
Primary Target: Tadalafil Open Ring Acid (Hydrolysis
Product)
This impurity forms via the nucleophilic attack of water on the carbonyl carbons of the

diketopiperazine ring, cleaving the cyclic amide bond.
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Property Specification

Common Name Tadalafil Open Ring Acid (Impurity F related)

Chemical Name amino]acetic acid

Molecular Formula C₂₂H₂₁N₃O₅

Molecular Weight 407.42 g/mol

Monoisotopic Mass 407.1481 Da

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, Methanol; sparing solubility in

water (pH dependent)

Secondary Target: Tadalafil Acid (Synthetic Precursor)
Often confused with the "Open Ring" impurity, this is the starting scaffold before the formation

of the diketopiperazine ring.

Property Specification

Common Name Tadalafil Acid (Beta-Carboline Acid)

Chemical Name

(1R,3R)-1-(1,3-Benzodioxol-5-yl)-2,3,4,9-

tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic

acid

Molecular Formula C₁₉H₁₆N₂O₄

Molecular Weight 336.34 g/mol

Role Key Starting Material / Intermediate

Mechanistic Pathways
The formation of the Open Ring Acid Impurity is a degradation process driven by hydrolysis.

The diketopiperazine ring, while relatively stable, can open under stress conditions (extreme

pH or enzymatic action).
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Degradation Pathway Diagram (DOT)[1]
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C22H19N3O4
MW: 389.41

Tetrahedral Intermediate
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(Acid/Base Catalyzed)

H2O
(Hydrolysis)

Open Ring Acid Impurity
(Linear Dipeptide Derivative)

C22H21N3O5
MW: 407.42

Ring Opening
(Amide Bond Cleavage)

Click to download full resolution via product page

Caption: Mechanistic pathway for the formation of Tadalafil Open Ring Acid Impurity via

hydrolytic cleavage of the diketopiperazine lactam bond.

Analytical Characterization Strategy
To positively identify and quantify the Open Ring Acid Impurity, a multi-modal analytical

approach is required.

High-Performance Liquid Chromatography (HPLC)
The Open Ring Acid is more polar than Tadalafil due to the free carboxylic acid group. It will

typically elute earlier (lower RRT) than the parent drug in Reverse Phase (RP)

chromatography.

Column: C18 (e.g., Agilent Zorbax SB-C18, 150 x 4.6 mm, 3.5 µm).[1]

Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH suppresses ionization of the acid,

improving peak shape).

Mobile Phase B: Acetonitrile.

Gradient: 5-95% B over 20 minutes.

Detection: UV at 285 nm (Indole absorption).

Expected RRT: ~0.85 - 0.92 (Relative to Tadalafil).[1]
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Mass Spectrometry (LC-MS/MS)
Ionization: ESI Positive Mode ([M+H]+).

Parent Ion: m/z 408.15 (C₂₂H₂₂N₃O₅⁺).

Fragmentation Pattern:

Loss of water (-18 Da) -> m/z 390 (Cyclization back to Tadalafil-like ion in source).[1]

Cleavage of the methyl-glycine moiety.

Characteristic fragment at m/z 262 (Tetrahydro-beta-carboline core).[1]

Synthesis & Isolation for Reference Standards
For researchers requiring a reference standard of the Open Ring Acid Impurity, it can be

generated via controlled hydrolysis.

Protocol: Alkaline Hydrolysis[1]
Dissolution: Dissolve 100 mg Tadalafil in 10 mL THF/Water (1:1).

Reagent: Add 2 equivalents of LiOH (Lithium Hydroxide).

Reaction: Stir at 40°C for 4-6 hours. Monitor by TLC/HPLC.

Quenching: Acidify carefully with 1N HCl to pH 3-4.

Extraction: Extract with Ethyl Acetate. The Open Ring Acid will partition into the organic

phase.

Purification: Recrystallize from Methanol/Water or purify via Prep-HPLC.

Distinguishing Related "Open Ring" Impurities
It is vital to distinguish the Hydrolysis Product from the Synthetic Intermediates.
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Impurity Type Formula MW Origin Key Feature

Open Ring Acid

(Target)
C₂₂H₂₁N₃O₅ 407.42

Degradation

(Hydrolysis)

Free -COOH,

Acyclic amide

Chloroacetyl

Intermediate
C₂₂H₁₉ClN₂O₅ 426.85

Synthesis (Pre-

cyclization)

Contains

Chlorine, Methyl

Ester

Tadalafil Acid C₁₉H₁₆N₂O₄ 336.34 Starting Material

No

Methylamine/Gly

cine side chain

Structural Relationship Diagram (DOT)[1]
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D-Tryptophan Methyl Ester
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C22H21N3O5
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Degradation
(+H2O)
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Caption: Structural relationship between Tadalafil, its synthetic precursors (Tadalafil Acid,

Chloroacetyl Intermediate), and the degradation product (Open Ring Acid).[1][2][3][4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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